Cas no 933694-57-6 (1,3-Dihydro-2-benzofuran-5-carboxylic acid)

• Product Name: 1,3-Dihydro-2-benzofuran-5-carboxylic acid
• CAS No: 933694-57-6
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 1005870
• PubChem ID: 15788343
• Update Time: 2025-04-20

1,3-Dihydro-2-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydroisobenzofuran-5-carboxylic acid
• 1,3-dihydro-2-benzofuran-5-carboxylic acid
• NE17920
• MFCD15209569
• 1,3-Dihydroisobenzofuran-5-carboxylicacid
• AMY41769
• Z940646330
• AKOS011074503
• A922757
• BS-13702
• SCHEMBL17327561
• CS-0059222
• 933694-57-6
• EN300-60351
• 1,3-Dihydro-5-isobenzofurancarboxylic acid
• DB-421163
• 1,3-Dihydro-2-benzofuran-5-carboxylic acid

• MDL： MFCD15209569
• Inchi： 1S/C9H8O3/c10-9(11)6-1-2-7-4-12-5-8(7)3-6/h1-3H,4-5H2,(H,10,11)
• InChI Key： QQYBGVFMYNTJDJ-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(C(=O)O)=CC=2C1

Computed Properties

• Exact Mass: 164.047344113g/mol
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans